1-(3,4-Dichlorophenyl)piperazine hydrochloride

• IUPAC Name: 1-(3,4-dichlorophenyl)piperazine;hydrochloride
• InChI: InChI=1S/C10H12Cl2N2.ClH/c11-9-2-1-8(7-10(9)12)14-5-3-13-4-6-14;/h1-2,7,13H,3-6H2;1H
• InChI Key: ITTMUMIEDXNQEQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CC(=C(C=C2)Cl)Cl.Cl
• Molecular Formula: C10H13Cl3N2
• Molecular Weight: 267.6 g/mol
• CAS RN: 76835-17-1

Description

1-(3,4-Dichlorophenyl)piperazine hydrochloride is a chemical compound that is of interest in various fields of research, including pharmacology and organic chemistry. It is a derivative of piperazine and is characterized by the presence of two chlorine atoms on the phenyl ring. This compound serves as an intermediate in the synthesis of various pharmaceutical agents and has been the subject of numerous studies to understand its properties and potential applications.

Synthesis Analysis

The synthesis of related piperazine derivatives has been described in several papers. For instance, the synthesis of 1-(3-chlorophenyl)piperazine from 3-chloroaniline and bis-(2-chloroethyl)amine hydrochloride followed by reaction with 1-bromo-3-chloropropane has been reported, yielding 1-(3-chlorophenyl)-4-(3-chloropropyl)piperazine hydrochloride with an overall yield of 45.7% . Another study describes the synthesis of a series of piperazine derivatives starting from 2-acetylfuran and proceeding through a series of reactions including Claisen Schmidt condensation, cyclization with hydroxylamine hydrochloride, and Mannich’s reaction . These methods provide insights into the synthetic routes that could be adapted for the synthesis of this compound.

Molecular Structure Analysis

The molecular structure of piperazine derivatives has been extensively studied using various spectroscopic techniques. For example, the structural and electronic properties of a related compound, 4-(3-chlorophenyl)-1-(3-chloropropyl)piperazin-1-ium chloride, were calculated using DFT/B3LYP/6-311G(d,p) level of theory and compared with experimental results, showing excellent agreement . Additionally, the crystal structure of 1-(4-chlorophenyl)piperazine-1,4-diium tetrachloridozincate(II) monohydrate was determined, revealing a tetrahedral geometry around the zinc atom and various intermolecular interactions . These studies provide a framework for understanding the molecular structure of this compound.

Chemical Reactions Analysis

The reactivity of piperazine derivatives has been explored in the context of their potential biological activities. For instance, a series of piperazine compounds were synthesized and tested for their antidepressant and antianxiety activities, indicating the potential for these compounds to engage in biological reactions . Another study focused on the antibacterial and antifungal activities of piperazine derivatives, suggesting their interaction with biological targets . These findings suggest that this compound may also participate in various chemical reactions, particularly in a biological setting.

Physical and Chemical Properties Analysis

The physical and chemical properties of piperazine derivatives are crucial for their application in drug development. Theoretical and experimental investigations have provided insights into properties such as molecular electrostatic potential surface, frontier orbital analysis, and vibrational analysis . Additionally, the solubility, melting point, and stability of these compounds are important parameters that have been studied to understand their behavior in different environments . These properties are essential for the practical use of this compound in pharmaceutical applications.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Methods : 1-(3,4-Dichlorophenyl)piperazine hydrochloride has been synthesized through various methods, including alkylation, acidulation, reduction of nitro group, diazotization, substitution, and hydrolysis reactions. Different approaches, like the reaction of 2,6-dichloro-nitrobenzene with anhydrous piperazine and Ullmann reaction, have been explored to optimize yield and quality (Quan, 2006), (Li Ning-wei, 2006).
• Structural Analysis : The structure of this compound has been confirmed using IR and 1H-NMR techniques, which are essential for ensuring the purity and consistency of the synthesized compound (Li Ning-wei, 2005).

Pharmacological Research

• Antibacterial and Antifungal Activity : Derivatives of this compound have been synthesized and evaluated for their antibacterial and antifungal activities. These studies are crucial for discovering new pharmaceuticals that can combat bacterial and fungal infections (Rakesh P. N. Roshan, 2018).

Chemical Properties and Interactions

• Hydrogen Bonding and Crystal Structure : Research into compounds such as 4-(2,3-Dichlorophenyl)piperazin-1-ium picrate provides insights into the hydrogen bonding and crystal structures of these chemical entities. Understanding these properties is vital for the development of new materials and drugs (Udhayasuriyan Sathya et al., 2021).

Chemical Analysis and Testing

• Rapid Screening for Forensic Samples : Development of electrochemical methods for the detection of compounds like 1-(3-chlorophenyl)piperazine in forensic samples highlights its relevance in legal and forensic contexts. Such methodologies are essential for quick and accurate identification of substances in various forensic scenarios (W. P. Silva et al., 2021).

Contributions to Drug Development

• Synthesis of Isotope-Labeled Pharmaceuticals : The synthesis of deuterium-labeled versions of pharmaceuticals, involving this compound, assists in the research and development of drugs like hydroxyzine and aripiprazole. Isotope labeling aids in the analysis and tracking of drugs within biological systems (M. Vohra et al., 2015).

Mechanism of Action

Target of Action

The primary targets of 1-(3,4-Dichlorophenyl)piperazine hydrochloride are the serotonin transporter and the β1-adrenergic receptor . These targets play crucial roles in the regulation of mood and behavior.

Mode of Action

This compound acts as a serotonin releaser via the serotonin transporter . It also acts as a β1-adrenergic receptor blocker , although it has relatively low affinity for both targets .

Biochemical Pathways

The compound’s interaction with its targets affects the serotonergic pathways in the brain. By releasing serotonin, it influences mood and behavior. Its action as a β1-adrenergic receptor blocker can affect cardiovascular function .

Result of Action

The molecular and cellular effects of this compound’s action are primarily related to its influence on serotonin levels and β1-adrenergic receptor activity. This can lead to changes in mood and behavior, as well as potential effects on cardiovascular function .

Safety and Hazards

This compound is harmful if swallowed and toxic in contact with skin. It causes severe skin burns and eye damage, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.